11-Methylhentriacontane
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Overview
Description
11-Methylhentriacontane is a long-chain hydrocarbon with the molecular formula C₃₂H₆₆ and a molecular weight of 450.8664 g/mol . It is also known by other names such as Hentriacontane, 11-methyl and Hentricosane, 11-methyl . This compound is a member of the alkane family, characterized by its saturated carbon chain.
Preparation Methods
The synthesis of 11-Methylhentriacontane typically involves the alkylation of hentriacontane with a methyl group at the 11th carbon position. The reaction conditions often include the use of strong acids or bases as catalysts to facilitate the alkylation process . Industrial production methods may involve fractional distillation of crude oil, followed by chemical modification to introduce the methyl group at the desired position .
Chemical Reactions Analysis
11-Methylhentriacontane, being a saturated hydrocarbon, primarily undergoes substitution reactions . Common reagents used in these reactions include halogens (e.g., chlorine, bromine) under UV light to form haloalkanes . The major products formed from these reactions are haloalkanes and hydrogen halides . Additionally, it can undergo oxidation reactions in the presence of strong oxidizing agents like potassium permanganate or chromic acid , leading to the formation of carboxylic acids .
Scientific Research Applications
11-Methylhentriacontane has several applications in scientific research:
Mechanism of Action
The mechanism by which 11-Methylhentriacontane exerts its effects is primarily through hydrophobic interactions . Its long hydrocarbon chain allows it to interact with other hydrophobic molecules, influencing their behavior and properties . In biological systems, it can integrate into cell membranes , affecting their fluidity and function .
Comparison with Similar Compounds
11-Methylhentriacontane can be compared with other long-chain alkanes such as hentriacontane and dotriacontane . While these compounds share similar physical properties, this compound is unique due to the presence of a methyl group at the 11th position, which can influence its chemical reactivity and interaction with other molecules . Similar compounds include:
- Hentriacontane (C₃₁H₆₄)
- Dotriacontane (C₃₂H₆₆)
- Tritriacontane (C₃₃H₆₈)
Properties
CAS No. |
35799-05-4 |
---|---|
Molecular Formula |
C32H66 |
Molecular Weight |
450.9 g/mol |
IUPAC Name |
11-methylhentriacontane |
InChI |
InChI=1S/C32H66/c1-4-6-8-10-12-14-15-16-17-18-19-20-21-22-23-25-27-29-31-32(3)30-28-26-24-13-11-9-7-5-2/h32H,4-31H2,1-3H3 |
InChI Key |
WQADHJCGDFMXOQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCC(C)CCCCCCCCCC |
Origin of Product |
United States |
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